Cas no 25391-55-3 (3-Iodo-5-nitropyridine)
3-Iodo-5-nitropyridine is a halogenated nitropyridine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—an iodine substituent at the 3-position and a nitro group at the 5-position—make it a valuable building block for cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the introduction of pyridine scaffolds into complex molecules. The electron-withdrawing nitro group enhances reactivity in nucleophilic aromatic substitution, facilitating further functionalization. This compound is particularly useful in the development of agrochemicals, pharmaceuticals, and materials science due to its stability and predictable reactivity under controlled conditions. Proper handling is advised due to its potential sensitivity to light and heat.
3-Iodo-5-nitropyridine structure
Product Name:3-Iodo-5-nitropyridine
CAS No:25391-55-3
MF:C5H3IN2O2
MW:249.9939930439
CID:2932022
PubChem ID:23436829
Update Time:2025-06-07
3-Iodo-5-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 25391-55-3
- SCHEMBL3607175
- 890-076-9
- 3-iodo-5-nitropyridine
- ABA39155
- 3-Iodo-5-nitropyridine
-
- Inchi： 1S/C5H3IN2O2/c6-4-1-5(8(9)10)3-7-2-4/h1-3H
- InChI Key： HDZLPAJJGVYASR-UHFFFAOYSA-N
- SMILES： IC1=CN=CC(=C1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 249.92392Da
- Monoisotopic Mass: 249.92392Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 58.7Ų
3-Iodo-5-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029192717-5g |
3-Iodo-5-nitropyridine |
25391-55-3 | 97% | 5g |
$2070.30 | 2023-09-02 | |
| Alichem | A029192717-10g |
3-Iodo-5-nitropyridine |
25391-55-3 | 97% | 10g |
$2787.20 | 2023-09-02 | |
| Alichem | A029192717-25g |
3-Iodo-5-nitropyridine |
25391-55-3 | 97% | 25g |
$4643.10 | 2023-09-02 |
3-Iodo-5-nitropyridine Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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